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Compound of Interest

Compound Name: alpha-Cadinol

Cat. No.: B1244880 Get Quote

Ensuring the safe and environmentally responsible disposal of chemical reagents is a critical

component of laboratory safety and operational excellence. This document provides detailed,

step-by-step guidance for the proper disposal of alpha-Cadinol, a sesquiterpenoid alcohol,

tailored for researchers, scientists, and drug development professionals. Adherence to these

procedures will minimize environmental impact and ensure compliance with safety regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to be aware of the hazards associated

with alpha-Cadinol. This compound is classified with the following hazard statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Therefore, all handling and disposal activities must be conducted while wearing appropriate

Personal Protective Equipment (PPE), including safety goggles, gloves, and a lab coat. Work

should be performed in a well-ventilated area or under a chemical fume hood to avoid

inhalation of any dust or vapors.[1]
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For quick reference, the following table summarizes key quantitative and safety information for

alpha-Cadinol.

Property Value Source

CAS Number 481-34-5 [1]

Molecular Formula C₁₅H₂₆O [2]

Hazard Statements H315, H319, H335 [1]

Signal Word Warning [1]

Step-by-Step Disposal Protocol
The primary directive for the disposal of alpha-Cadinol is to engage a licensed professional

waste disposal service.[1] Under no circumstances should alpha-Cadinol be disposed of down

the drain or in regular solid waste.[1]

Experimental Protocol for Waste Collection and Segregation:

Waste Identification: Clearly label a dedicated, sealable container for "alpha-Cadinol waste."

The container must be in good condition and compatible with the chemical.

Waste Segregation:

Solid Waste: If alpha-Cadinol is in solid form, carefully transfer it to the designated waste

container using a chemically resistant spatula. Minimize dust generation during transfer.

Liquid Waste: If alpha-Cadinol is in a solution, the solvent will dictate the appropriate

waste stream. Do not mix incompatible waste streams.

Contaminated Materials: Any materials that have come into contact with alpha-Cadinol,
such as pipette tips, gloves, and absorbent paper, should be considered contaminated and

placed in the designated solid waste container.

Container Management: Keep the waste container tightly sealed when not in use and store it

in a cool, dry, and well-ventilated area, away from incompatible materials.[1]
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Spill Management: In the event of a spill, prevent further spread by using an inert absorbent

material.[1] Collect the absorbed material and place it into the designated waste container.[1]

Ensure the area is then cleaned and decontaminated. Do not allow the product to enter

drains, waterways, or soil.[1]

Professional Disposal: Arrange for the collection of the waste by a licensed hazardous waste

disposal company. Provide them with the Safety Data Sheet (SDS) for alpha-Cadinol to
ensure they have all the necessary information for proper handling and disposal.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of alpha-Cadinol.
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Caption: Logical workflow for the safe disposal of alpha-Cadinol.

By adhering to these procedures, laboratory professionals can ensure the safe handling and

proper disposal of alpha-Cadinol, thereby protecting themselves, their colleagues, and the

environment. Always consult your institution's specific safety and environmental health

guidelines, as well as local regulations, for any additional requirements.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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